Cas no 1502280-77-4 (2-(2,3-dichlorophenyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(2,3-dichlorophenyl)ethane-1-sulfonyl chloride
• CAS No: 1502280-77-4
• MF: C₈H₇Cl₃O₂S
• MW: 273.563978433609
• CID: 6053204
• PubChem ID: 83744374
• Update Time: 2025-09-22

2-(2,3-dichlorophenyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dichlorophenyl)ethane-1-sulfonyl chloride
• 1502280-77-4
• EN300-1991109

• Inchi： 1S/C8H7Cl3O2S/c9-7-3-1-2-6(8(7)10)4-5-14(11,12)13/h1-3H,4-5H2
• InChI Key： SOBOMSHRJGKWAB-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=CC=C(C=1Cl)Cl)(=O)=O

Computed Properties

• Exact Mass: 271.923234g/mol
• Monoisotopic Mass: 271.923234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,3-dichlorophenyl)ethane-1-sulfonyl chloride

Introduction to 2-(2,3-dichlorophenyl)ethane-1-sulfonyl chloride (CAS No. 1502280-77-4)

2-(2,3-dichlorophenyl)ethane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1502280-77-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatile reactivity and utility in synthetic chemistry. The presence of both chlorine substituents on the aromatic ring and the sulfonyl chloride functional group makes this molecule a valuable intermediate in the synthesis of various biologically active molecules.

The structure of 2-(2,3-dichlorophenyl)ethane-1-sulfonyl chloride consists of an ethane backbone with a sulfonyl chloride group attached to one carbon and a 2,3-dichlorophenyl group attached to the other. This unique arrangement imparts distinct chemical properties that make it particularly useful in organic synthesis. The electron-withdrawing nature of the sulfonyl chloride group enhances its electrophilicity, facilitating nucleophilic substitution reactions, while the dichlorophenyl moiety introduces additional reactivity and electronic effects that can be exploited in medicinal chemistry.

In recent years, there has been a growing interest in sulfonyl chlorides as key intermediates in the development of new pharmaceuticals. The ability to introduce sulfonyl groups into molecular frameworks has been demonstrated to enhance binding affinity and metabolic stability, making such compounds attractive candidates for drug discovery. Specifically, 2-(2,3-dichlorophenyl)ethane-1-sulfonyl chloride has been explored in the synthesis of sulfonamide derivatives, which are known for their broad spectrum of biological activities.

Sulfonamides are a class of compounds that have been extensively studied for their pharmacological properties. They exhibit antimicrobial, anti-inflammatory, and anticonvulsant activities, among others. The introduction of a sulfonyl group into a molecular scaffold can modulate pharmacokinetic properties and improve drug-like characteristics. For instance, studies have shown that sulfonamides derived from 2-(2,3-dichlorophenyl)ethane-1-sulfonyl chloride exhibit enhanced binding to target proteins, which is crucial for achieving therapeutic efficacy.

One of the most compelling aspects of 2-(2,3-dichlorophenyl)ethane-1-sulfonyl chloride is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is associated with various diseases, including cancer. By designing sulfonamide-based inhibitors that target specific kinases, researchers can develop novel therapeutic strategies. The electrophilic sulfonyl chloride group in 2-(2,3-dichlorophenyl)ethane-1-sulfonyl chloride allows for facile coupling with nucleophilic amines or heterocycles, enabling the rapid construction of complex kinase inhibitor structures.

Recent advancements in computational chemistry have further enhanced the utility of 2-(2,3-dichlorophenyl)ethane-1-sulfonyl chloride in drug discovery. Molecular modeling studies have demonstrated that sulfonamide derivatives derived from this compound can effectively bind to kinase active sites by forming multiple hydrogen bonds and hydrophobic interactions. These insights have guided the design of more potent and selective kinase inhibitors.

Moreover, the agrochemical industry has also benefited from the use of sulfonyl chlorides as intermediates. Sulfonamides are known for their herbicidal and fungicidal properties, and compounds derived from 2-(2,3-dichlorophenyl)ethane-1-sulfonyl chloride have shown promise in controlling resistant weed species and fungal pathogens. The versatility of this compound allows for the synthesis of a wide range of derivatives with tailored biological activities.

The synthetic methodologies involving 2-(2,3-dichlorophenyl)ethane-1-sulfonyl chloride have been refined over time to achieve higher yields and purities. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and flow chemistry, have enabled more efficient access to complex sulfonamide derivatives. These advancements have not only improved the scalability of production but also opened new avenues for structural diversification.

In conclusion, 2-(2,3-dichlorophenyl)ethane-1-sulfonyl chloride (CAS No. 1502280-77-4) is a multifaceted compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, particularly sulfonamide-based drugs and agrochemicals. As research continues to uncover new applications for this compound，its importance in medicinal chemistry is likely to grow further.